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Compound of Interest

Compound Name: 1H-indazole-3-carbonitrile

Cat. No.: B1297773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for 1H-
indazole-3-carbonitrile, a key intermediate in pharmaceutical research and chemical
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment
and minimizing risks associated with the handling of this compound.

Hazard Identification and Classification

1H-Indazole-3-carbonitrile is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1297773?utm_src=pdf-interest
https://www.benchchem.com/product/b1297773?utm_src=pdf-body
https://www.benchchem.com/product/b1297773?utm_src=pdf-body
https://www.benchchem.com/product/b1297773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin.[1]
Skin Irritation 2 H315: Causes skin irritation.[1]
) o H319: Causes serious eye
Serious Eye lIrritation 2 L
irritation.[1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1]
Specific target organ toxicity — 3 H335: May cause respiratory

single exposure

irritation.[1]

Signal Word: Warning[1]

Pictograms:

laalt text

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1H-indazole-3-carbonitrile is

provided below.

Property

Value

Molecular Formula

C8H5N3[1]

Molecular Weight 143.15 g/mol [1]
Boiling Point 370.312°C at 760 mmHg[1]
Appearance Solid (usually a powder)[2]

Solubility in Water

Low solubility[2]

Solubility in Organic Solvents

Soluble in some organic solvents like DMSO,

chloroform[2]
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure to 1H-indazole-3-carbonitrile.

Engineering Controls

e Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a well-ventilated
area.[1] Facilities storing or utilizing this material should be equipped with an eyewash facility
and a safety shower.[3]

e Process Enclosure: For larger scale operations, consider handling within a glove box or
other contained system.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 1H-indazole-3-carbonitrile:

PPE Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166(EU) or NIOSH
(US).[1]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with gloves. Gloves must be

inspected prior to use.[1]

) ) If ventilation is inadequate, use a NIOSH-
Respiratory Protection

approved respirator.[3]

Hygiene Measures

e Wash hands thoroughly after handling.[1]

e Do not eat, drink or smoke when using this product.[1]
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» Take off contaminated clothing and wash it before reuse.[1]

First Aid Measures

In case of exposure to 1H-indazole-3-carbonitrile, follow these first aid procedures
immediately.

Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
_ artificial respiration and consult a doctor
Inhalation ) )
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[1]

Rinse mouth. Do NOT induce vomiting. Never
) give anything by mouth to an unconscious
Ingestion ]
person. Call a doctor or Poison Control Center

immediately.[1][4]

Fire Fighting and Accidental Release Measures
Fire Fighting

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release
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» Personal Precautions: Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid
contacting with skin and eye. Use personal protective equipment. Wear chemical
impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate
personnel to safe areas.[1]

o Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not
let the chemical enter drains. Discharge into the environment must be avoided.[1]

» Methods for Cleaning Up: Collect and arrange disposal. Keep the chemical in suitable and
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[1]

Storage and Disposal
Storage

o Store the container tightly closed in a dry, cool and well-ventilated place.[1]
» Store apart from foodstuff containers or incompatible materials.[1]

o Store locked up.[1]

Disposal

o Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations, and product characteristics at time of disposal.[1]

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of 1H-indazole-3-carbonitrile
are not publicly available, the following diagrams illustrate a general workflow for safe chemical
handling and emergency response.
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Caption: A logical workflow for the safe handling of chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1H-Indazole-3-carbonitrile: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297773#1h-indazole-3-carbonitrile-safety-handling-
and-storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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